4-amino-N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-thioxo-3-(p-tolyl)-2,3-dihydrothiazole-5-carboxamide

• IUPAC Name: 4-amino-N-(1,3-benzodioxol-5-ylmethyl)-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C19H17N3O3S2/c1-11-2-5-13(6-3-11)22-17(20)16(27-19(22)26)18(23)21-9-12-4-7-14-15(8-12)25-10-24-14/h2-8H,9-10,20H2,1H3,(H,21,23)
• InChI Key: QIHWEZDBCOVVTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(SC2=S)C(=O)NCC3=CC4=C(C=C3)OCO4)N
• Molecular Formula: C19H17N3O3S2
• Molecular Weight: 399.5 g/mol

Description

4-amino-N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-thioxo-3-(p-tolyl)-2,3-dihydrothiazole-5-carboxamide is a useful research compound. Its molecular formula is C19H17N3O3S2 and its molecular weight is 399.48. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibition and Anticancer Activity

Compounds with similar structures have been identified as potent inhibitors of certain enzymes and receptors, which is critical in the development of anticancer therapies. For instance, substituted benzamides were found to be selective inhibitors of the vascular endothelial growth factor receptor-2 (VEGFR-2), showing efficacy in lung and colon carcinoma models (Borzilleri et al., 2006). Such inhibitors play a significant role in hindering angiogenesis, a process crucial for tumor growth and metastasis.

Antimicrobial Applications

Thiazole and its derivatives, similar to the compound , have been synthesized and tested for antimicrobial activities. These compounds have shown varying degrees of effectiveness against bacteria and fungi, suggesting potential applications in treating infections (Bektaş et al., 2007). The design and synthesis of such derivatives are vital in developing new antimicrobial agents in response to the rising challenge of antibiotic resistance.

Synthesis and Chemical Properties

Research into the efficient synthesis of benzazoles in aqueous media provides foundational knowledge on the chemical reactions and properties of related compounds (Boeini & Hajibabaei Najafabadi, 2009). Understanding these synthetic pathways is crucial for developing novel compounds with potential applications in various fields, including pharmaceuticals and materials science.

Potential in Solid-Phase Synthesis

The development of solid-phase synthesis methodologies for peptides and other organic compounds highlights the utility of related chemical structures in facilitating the synthesis of biologically active molecules under mild conditions. This approach can significantly advance the field of drug discovery and development (Albericio & Bárány, 2009).